Cas no 5368-31-0 (2-phenyl-1,4-dipropylpiperazine)

• Product Name: 2-phenyl-1,4-dipropylpiperazine
• CAS No: 5368-31-0
• MF: C₁₆H₂₆N₂
• MW: 246.391044139862
• CID: 1583033
• PubChem ID: 250680
• Update Time: 2025-04-21

2-phenyl-1,4-dipropylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-1,4-dipropylpiperazine
• NSC-70399
• NSC70399
• 5368-31-0

• Inchi： 1S/C16H26N2/c1-3-10-17-12-13-18(11-4-2)16(14-17)15-8-6-5-7-9-15/h5-9,16H,3-4,10-14H2,1-2H3
• InChI Key： HJAGGLMHNICIHN-UHFFFAOYSA-N
• SMILES： N1(CCC)CCN(CCC)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 246.20978
• Monoisotopic Mass: 246.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48
• LogP: 3.04110